Cas no 898054-50-7 (1'-methyl-4-nitro-1'H,2H-3,4'-bipyrazole)

1'-Methyl-4-nitro-1'H,2H-3,4'-bipyrazole is a heterocyclic compound featuring a bipyrazole core with methyl and nitro functional groups at distinct positions. This structure imparts unique reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The nitro group enhances electrophilic properties, facilitating further functionalization, while the methyl group contributes to steric and electronic modulation. Its well-defined molecular architecture allows for precise applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound's synthetic versatility and compatibility with various reaction conditions underscore its utility in advanced organic synthesis. High purity and consistent performance make it a reliable choice for research and industrial applications.

1'-methyl-4-nitro-1'H,2H-3,4'-bipyrazole structure

898054-50-7 structure

Product Name:1'-methyl-4-nitro-1'H,2H-3,4'-bipyrazole

CAS No:898054-50-7

MF:C₇H₇N₅O₂

MW:193.162780046463

CID:3151084

PubChem ID:17382667

Update Time:2025-06-13

1'-methyl-4-nitro-1'H,2H-3,4'-bipyrazole Chemical and Physical Properties

Names and Identifiers

- 1'-methyl-4-nitro-1'H,2H-3,4'-bipyrazole
- AKOS003356112
- 898054-50-7
- STK351807
- 1-methyl-4-(4-nitro-1H-pyrazol-5-yl)pyrazole
- AKOS005167657
- 1'-methyl-4-nitro-1H-3,4'-bipyrazole
- AKOS015922527
- 1'-methyl-4-nitro-1H,1'H-3,4'-bipyrazole
- Inchi： 1S/C7H7N5O2/c1-11-4-5(2-9-11)7-6(12(13)14)3-8-10-7/h2-4H,1H3,(H,8,10)
- InChI Key： ZYXSEGPLUYIZOR-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=NNC=1C1C=NN(C)C=1)=O

Computed Properties

Exact Mass: 193.05997448Da
Monoisotopic Mass: 193.05997448Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 92.3Å²

1'-methyl-4-nitro-1'H,2H-3,4'-bipyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB551707-100 mg	1'-Methyl-4-nitro-1H,1'H-3,4'-bipyrazole; .	898054-50-7	100MG	€281.90	2022-03-01
abcr	AB551707-250 mg	1'-Methyl-4-nitro-1H,1'H-3,4'-bipyrazole; .	898054-50-7	250MG	€381.10	2022-03-01
abcr	AB551707-500 mg	1'-Methyl-4-nitro-1H,1'H-3,4'-bipyrazole; .	898054-50-7	500MG	€528.40	2022-03-01
abcr	AB551707-1 g	1'-Methyl-4-nitro-1H,1'H-3,4'-bipyrazole; .	898054-50-7	1g	€676.70	2022-03-01

1'-methyl-4-nitro-1'H,2H-3,4'-bipyrazole Related Literature

1. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
5. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244

Related Categories

Additional information on 1'-methyl-4-nitro-1'H,2H-3,4'-bipyrazole

Recent Advances in the Study of 1'-Methyl-4-nitro-1'H,2H-3,4'-bipyrazole (CAS: 898054-50-7)

The compound 1'-methyl-4-nitro-1'H,2H-3,4'-bipyrazole (CAS: 898054-50-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the efficient synthesis routes for 1'-methyl-4-nitro-1'H,2H-3,4'-bipyrazole, with particular emphasis on optimizing yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These methodological advancements have paved the way for more detailed investigations into its pharmacological properties.

In vitro and in vivo studies have demonstrated that 1'-methyl-4-nitro-1'H,2H-3,4'-bipyrazole exhibits promising activity against a range of biological targets. Notably, its interaction with specific enzymes and receptors has been elucidated through molecular docking and kinetic studies. These findings suggest potential applications in the treatment of inflammatory diseases and certain types of cancer, although further preclinical validation is required.

The compound's mechanism of action appears to involve the modulation of key signaling pathways, including those related to oxidative stress and apoptosis. Researchers have also explored its pharmacokinetic profile, revealing favorable absorption and distribution characteristics. However, challenges related to metabolic stability and toxicity remain to be addressed in future studies.

Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore the therapeutic potential of 1'-methyl-4-nitro-1'H,2H-3,4'-bipyrazole further. Patent filings and regulatory submissions indicate growing interest in its commercial development. The compound's versatility and novel chemical scaffold make it a valuable candidate for drug discovery programs.

In conclusion, 1'-methyl-4-nitro-1'H,2H-3,4'-bipyrazole (CAS: 898054-50-7) represents a promising area of research in chemical biology and medicinal chemistry. Continued investigation into its synthesis, biological activity, and therapeutic potential is expected to yield significant advancements in the coming years. This briefing underscores the importance of interdisciplinary collaboration in translating these findings into clinical applications.